3-(4,4-difluorocyclohexyl)-2-fluoropropan-1-ol

• IUPAC Name: 3-(4,4-difluorocyclohexyl)-2-fluoropropan-1-ol
• InChI: InChI=1S/C9H15F3O/c10-8(6-13)5-7-1-3-9(11,12)4-2-7/h7-8,13H,1-6H2
• InChI Key: SGIYEIWHMQWNRO-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CCC1CC(CO)F)(F)F
• Molecular Formula: C9H15F3O
• Molecular Weight: 196.21 g/mol

Description

3-(4,4-difluorocyclohexyl)-2-fluoropropan-1-ol, often referred to as 4,4-difluorocyclohexyl-2-fluoropropan-1-ol or simply DFCHFP, is an organic compound that has been used in a variety of scientific research applications. DFCHFP is a colorless liquid with a low boiling point and a low melting point. It is also soluble in a variety of organic solvents, making it an ideal choice for a range of laboratory experiments.

Scientific Research Applications

DFCHFP has been used in a variety of scientific research applications, such as in the study of enzyme kinetics, as a reagent for the synthesis of other compounds, and as a probe for the identification of active sites on proteins. It has also been used to study the structure and function of various enzymes and proteins. Additionally, DFCHFP has been used as a fluorescent probe for the detection of protein-ligand interactions.

Mechanism of Action

The mechanism of action of DFCHFP is not yet fully understood. However, it is believed to act as a competitive inhibitor of enzyme-catalyzed reactions. It is thought to bind to the active site of the enzyme and interfere with the binding of the substrate to the enzyme, thus preventing the reaction from occurring. Additionally, DFCHFP may also interact with the enzyme's active site and alter its conformation, thus preventing the reaction from occurring.
Biochemical and Physiological Effects
The biochemical and physiological effects of DFCHFP are not yet fully understood. However, it is believed to act as a competitive inhibitor of enzyme-catalyzed reactions, and it has been shown to inhibit the activity of various enzymes, including cytochrome P450 and acetylcholinesterase. Additionally, it has been shown to inhibit the activity of several enzymes involved in the metabolism of drugs and other xenobiotics.

Advantages and Limitations for Lab Experiments

The main advantage of using DFCHFP in laboratory experiments is its low boiling point and low melting point, which makes it easy to handle and store. Additionally, its solubility in a variety of organic solvents makes it an ideal choice for a range of laboratory experiments. However, one limitation of using DFCHFP is that its mechanism of action is not yet fully understood, which can make it difficult to interpret the results of experiments. Additionally, its inhibition of various enzymes can lead to unexpected results.

Future Directions

The future directions for DFCHFP include further research into its mechanism of action, biochemical and physiological effects, and potential applications in drug development. Additionally, further research into its potential as a fluorescent probe for the detection of protein-ligand interactions could lead to new insights into the structure and function of proteins. Additionally, further research into its potential as a reagent for the synthesis of other compounds could lead to the development of new compounds with unique properties. Finally, further research into its potential as an inhibitor of enzymes involved in the metabolism of drugs and other xenobiotics could lead to new treatments for a variety of diseases.

Synthesis Methods

DFCHFP is synthesized by a two-step process. The first step involves the reaction of 4-fluorobenzaldehyde with 4-difluorocyclohexanone in the presence of a base such as sodium hydroxide. The second step involves the reaction of the intermediate with 2-fluoropropan-1-ol in the presence of a base such as potassium carbonate. The reaction yields DFCHFP as the final product.